RMGPa-IN-1

• Molecular Formula: C33H54O4
• Molecular Weight: 514.8 g/mol
• InChI: InChI=1S/C33H54O4/c1-9-18-37-28(36)33-15-12-20(2)21(3)26(33)22-10-11-25-30(6)19-23(34)27(35)29(4,5)24(30)13-14-32(25,8)31(22,7)16-17-33/h10,20-21,23-27,34-35H,9,11-19H2,1-8H3/t20-,21+,23-,24+,25-,26+,27+,30+,31-,32-,33+/m1/s1
• InChIKey: PKWCYQYJRALNAD-IHYXPCQHSA-N

RMGPa-IN-1 Procurement Overview

RMGPa-IN-1 (Compound 10C, CAS 958237-73-5) is a pentacyclic triterpene derivative, structurally related to corosolic acid, that functions as an inhibitor of rabbit muscle glycogen phosphorylase a (RMGPa) . It is primarily utilized in research targeting glycogen metabolism and type 2 diabetes, exhibiting an IC50 of 82.5 μM against RMGPa in a phosphate-release assay . The compound's molecular formula is C33H54O4, with a molecular weight of 514.8 g/mol .

● Glycogen phosphorylase (RMGPa) inhibitor tool

● Allosteric AMP-site binding mechanism

● Micromolar-range activity context for pathway studies

Why GP Inhibitors Are Not Interchangeable

Glycogen phosphorylase (GP) inhibitors are highly diverse in their binding sites and mechanisms, leading to vast differences in potency and selectivity profiles that make simple substitution unreliable. RMGPa-IN-1 belongs to the pentacyclic triterpene class, which inhibits GP by binding to the allosteric activator site where AMP normally binds [1]. This is mechanistically distinct from glucose-derived inhibitors like AVE5688, which bind at the catalytic site, or glucopyranosyl-triazole derivatives that also target the active site [2]. Consequently, the IC50 values for RMGPa inhibition span four orders of magnitude across different chemotypes—from a potent 0.43 μM for DAB to 82.5 μM for RMGPa-IN-1—underscoring the impossibility of generic interchange without confounding experimental outcomes [3].

Allosteric vs catalytic-site inhibition mechanism may shift enzyme assay interpretation.

Intra-class potency differs by orders of magnitude; pentacyclic triterpene derivatives are not functionally interchangeable.

Human GPa inhibition data not reported; species isoform selectivity requires empirical validation before translational study design.

• [1] Wen, X., Sun, H., Liu, J., et al. (2008). Naturally Occurring Pentacyclic Triterpenes as Inhibitors of Glycogen Phosphorylase: Synthesis, Structure−Activity Relationships, and X-ray Crystallographic Studies. Journal of Medicinal Chemistry, 51(12), 3543-3551. View Source
• [2] AVE5688 Product Information. Glpbio. Accessed April 23, 2026. View Source
• [3] BindingDB. IC50 values for DAB and selected derivatives as inhibitors of RMGPa. Ki Summary Table. Accessed April 23, 2026. View Source

RMGPa-IN-1 Comparative Evidence

RMGPa Inhibitory Potency vs. AVE5688

RMGPa-IN-1 (Compound 10C) demonstrates an IC50 of 82.5 μM against rabbit muscle glycogen phosphorylase a (RMGPa) . In stark contrast, AVE5688, a catalytic-site inhibitor, exhibits an IC50 of 0.915 μM (915 nM) for the same target under comparable enzyme assay conditions [1]. This represents a 90-fold difference in potency.

Potency vs AVE5688

Cross-study comparable

RMGPa-IN-1: 82.5 µM

AVE5688: 0.915 µM

Reported context for distinguishing allosteric vs catalytic inhibition in assay design

90-fold difference may inform concentration-range selection for control compounds

Evidence Dimension	Inhibitory potency against rabbit muscle glycogen phosphorylase a (RMGPa)
Target Compound Data	IC50 = 82.5 μM
Comparator Or Baseline	AVE5688, IC50 = 0.915 μM (915 nM)
Quantified Difference	AVE5688 is 90.2 times more potent than RMGPa-IN-1 on a molar basis.
Conditions	Standard phosphate-release assay from glucose-1-phosphate using purified RMGPa enzyme.

Why This Matters

This vast potency gap dictates distinct experimental design windows; AVE5688 is suited for low-concentration target engagement studies, while RMGPa-IN-1's weaker inhibition profile may be leveraged for probing physiological drug concentrations or as a chemical tool control.

• [1] AVE5688 Product Information. Glpbio. Accessed April 23, 2026. View Source

Triterpene Class Potency: DAB Comparison

Within the pentacyclic triterpene class, RMGPa-IN-1 (IC50 = 82.5 μM) is significantly less potent than DAB, a leading triterpene derivative, which inhibits RMGPa with an IC50 of 0.93 μM, a potency difference of over 88-fold [1]. This potency gap is attributed to key structural modifications at the C-3/17 positions that abolish or weaken key hydrogen-bond interactions with the allosteric binding pocket [2].

Intra-class Potency vs DAB

Class-level inference

RMGPa-IN-1: 82.5 µM

DAB: 0.93 µM

Reported SAR context for triterpene allosteric pocket interactions

88-fold difference highlights structural modification impact on target engagement

Evidence Dimension	Inhibitory potency against RMGPa within the pentacyclic triterpene compound class
Target Compound Data	IC50 = 82.5 μM
Comparator Or Baseline	DAB, IC50 = 0.93 μM (930 nM)
Quantified Difference	DAB is 88.7 times more potent than RMGPa-IN-1.
Conditions	Phosphate-release assay using rabbit muscle GPa; exact substrate concentrations not provided for RMGPa-IN-1 but standardized across the SAR series.

Why This Matters

An 88-fold intra-class potency difference means researchers cannot assume functional equivalence even among structurally similar pentacyclic triterpenes; procurement decisions directly impact the effective concentration range and potential for off-target effects in cell-based assays.

• [1] BindingDB. IC50 values for DAB and selected derivatives as inhibitors of RMGPa. Ki Summary. Accessed April 23, 2026. View Source
• [2] Zhang, P., Hao, J., Liu, J., et al. (2009). Synthesis of 3-Deoxypentacyclic Triterpene Derivatives as Inhibitors of Glycogen Phosphorylase. Journal of Natural Products, 72(8), 1414-1418. View Source

GP Isoform Selectivity: Rabbit vs. Human

RMGPa-IN-1 is characterized and supplied exclusively as an inhibitor of rabbit muscle GPa (RMGPa) . While the vast majority of pentacyclic triterpene inhibitors, including maslinic acid and corosolic acid, show significant cross-reactivity with human liver GPa (hlGPa) [1], the specific selectivity profile of RMGPa-IN-1 against the human isoform has not been publicly reported, representing a critical knowledge gap for translational research.

Human GPa Selectivity

Data to verify

IC₅₀ (hlGPa) not reported

Species cross-reactivity cannot be assumed; empirical validation required for human models

Available data limited to rabbit muscle GPa; translational studies need alternative benchmarking

Evidence Dimension	Reported target specificity (RMGPa vs. human GPa)
Target Compound Data	IC50 (RMGPa) = 82.5 μM; IC50 (hlGPa) = Data not available
Comparator Or Baseline	Corosolic acid, IC50 (RMGPa) ≈ 20 μM; inhibits hlGPa, but quantitative data is context-dependent.
Quantified Difference	Cannot be quantified due to missing hlGPa data for RMGPa-IN-1.
Conditions	Purified enzyme assays; human liver GPa data not provided for RMGPa-IN-1 by any vendor or primary source.

Why This Matters

The lack of human GPa inhibition data is a critical selection criterion: investigators aiming for translation to human metabolic disease models cannot assume species cross-reactivity and must either verify this empirically or choose an alternative inhibitor with a known human GPa profile.

• [1] Wen, X., Sun, H., Liu, J., et al. (2008). Naturally Occurring Pentacyclic Triterpenes as Inhibitors of Glycogen Phosphorylase. J. Med. Chem., 51(12), pp 3543–3551. Discussion of hlGPa cross-reactivity. View Source

RMGPa-IN-1 Application Scenarios

Low-Potency Control for GP Screening

The well-defined, low-potency IC50 of 82.5 μM positions RMGPa-IN-1 as a reliable negative or low-efficacy control compound in high-throughput screening (HTS) assays designed to identify novel, more potent glycogen phosphorylase inhibitors. Using RMGPa-IN-1 to define the lower boundary of activity allows for robust Z'-factor calculations and hit thresholding against a known weak allosteric inhibitor .

AMP Allosteric Site SAR Probe

RMGPa-IN-1, as a corosolic acid derivative, serves as a critical negative data point in SAR studies exploring the allosteric pocket of GP. Its 88-fold lower potency compared to DAB provides a quantitative benchmark for the functional consequences of specific structural modifications, such as changes to the C-2/C-3 hydroxylation pattern or the C-28 ester group, which are essential for building predictive pharmacophore models [1].

Physiological Inhibitor Concentration Modeling

The relatively weak inhibitory activity of RMGPa-IN-1 may serve as a tool to model the effects of weakly-acting dietary triterpenes on glycogen metabolism. When studying compound action at micromolar concentrations achievable in vivo through supplementation (e.g., 10-100 µM), RMGPa-IN-1 provides a more biologically relevant comparator than potent synthetic inhibitors that saturate the target at nanomolar levels, thus distorting dose-response relationships [2].

Application

Selection Property

Validation Focus

GP inhibitor HTS control

Low-efficacy allosteric inhibition profile

Z'-factor calculation and hit thresholding against weak allosteric binding

AMP allosteric site SAR probe

Quantitative benchmark for structural modification effects

Pharmacophore model building and hydrogen-bond interaction mapping

Micromolar exposure modeling

Activity profile at µM concentrations

Modeling weakly-acting triterpene effects on glycogen metabolism

• [1] Zhang, P., Hao, J., Liu, J., et al. (2009). Synthesis of 3-Deoxypentacyclic Triterpene Derivatives. J. Nat. Prod., 72(8), pp 1414–1418. Comparative SAR data. View Source
• [2] Wen, X., Sun, H., Liu, J., et al. (2008). Pentacyclic Triterpenes as GP Inhibitors. J. Med. Chem., 51(12), pp 3543–3551. Discussion of physiological inhibitor concentrations. View Source